Cas no 874817-33-1 (2-Naphthalenecarbonitrile, 5,6,7-trifluoro-)

• Product Name: 2-Naphthalenecarbonitrile, 5,6,7-trifluoro-
• CAS No: 874817-33-1
• MF: C₁₁H₄F₃N
• MW: 207.151372909546
• CID: 582325
• PubChem ID: 71405820
• Update Time: 2025-04-19

2-Naphthalenecarbonitrile, 5,6,7-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonitrile, 5,6,7-trifluoro-
• 5,6,7-trifluoronaphthalene-2-carbonitrile
• SCHEMBL17783296
• DTXSID30826452
• 874817-33-1

• Inchi： 1S/C11H4F3N/c12-9-4-7-3-6(5-15)1-2-8(7)10(13)11(9)14/h1-4H
• InChI Key： XYIHEFLVUNNGHS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C2C=C(C#N)C=CC2=1)F)F

Computed Properties

• Exact Mass: 207.02958362g/mol
• Monoisotopic Mass: 207.02958362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų